Cas no 342594-69-8 (3-3-(benzyloxy)-4-methoxyphenyl-2-cyanoprop-2-enamide)

• Product Name: 3-3-(benzyloxy)-4-methoxyphenyl-2-cyanoprop-2-enamide
• CAS No: 342594-69-8
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 1461676
• PubChem ID: 1806210
• Update Time: 2025-06-23

3-3-(benzyloxy)-4-methoxyphenyl-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-[4-methoxy-3-(phenylmethoxy)phenyl]-
• 3-3-(benzyloxy)-4-methoxyphenyl-2-cyanoprop-2-enamide
• AE-848/37125134
• (Z)-2-cyano-3-(4-methoxy-3-phenylmethoxyphenyl)prop-2-enamide
• Z44298648
• 3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide
• 342594-69-8
• EN300-12732279
• 3-[3-(benzyloxy)-4-methoxyphenyl]-2-cyanoacrylamide

• Inchi： 1S/C18H16N2O3/c1-22-16-8-7-14(9-15(11-19)18(20)21)10-17(16)23-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3,(H2,20,21)/b15-9-
• InChI Key： MLQHNEIFQHAULW-DHDCSXOGSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(/C=C(/C#N)\C(N)=O)C=CC=1OC

Computed Properties

• Exact Mass: 308.11618
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.34

Additional information on 3-3-(benzyloxy)-4-methoxyphenyl-2-cyanoprop-2-enamide

Comprehensive Overview of 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide (CAS No. 342594-69-8)

3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide, with the CAS number 342594-69-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxy and methoxyphenyl functional groups, is often explored for its potential applications in drug discovery and development. Its molecular structure, featuring a cyanopropenamide moiety, makes it a valuable intermediate in synthetic chemistry.

The compound's chemical name reflects its complex structure, which includes a benzyl-protected phenol (3-(benzyloxy)-4-methoxyphenyl) linked to a cyanoacrylamide group. This combination of functional groups contributes to its reactivity and potential utility in designing novel therapeutic agents. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or proteins involved in disease pathways.

In recent years, the demand for highly functionalized intermediates like 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to undergo selective modifications makes it a versatile tool for medicinal chemists. For instance, its cyano group can participate in nucleophilic addition reactions, while the benzyloxy moiety offers opportunities for deprotection strategies in multi-step syntheses.

From an SEO perspective, this compound aligns with trending search queries such as "cyanopropenamide derivatives," "benzyloxy-phenyl compounds in drug discovery," and "CAS 342594-69-8 applications." These keywords reflect the growing interest in specialty chemicals for biopharmaceutical research. Additionally, the compound's relevance to AI-driven drug design has made it a topic of discussion in computational chemistry forums, where users often search for "synthetic routes for cyanopropenamides" or "benzyloxy-phenyl scaffold optimization."

The synthetic versatility of 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide is further highlighted by its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's potential for catalytic transformations aligns with eco-friendly trends. For example, its methoxyphenyl group can be leveraged in metal-free coupling reactions, reducing the reliance on heavy metal catalysts.

In conclusion, 3-[3-(Benzyloxy)-4-methoxyphenyl]-2-cyanoprop-2-enamide (CAS No. 342594-69-8) represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its applicability in drug development and sustainable synthesis, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovative chemical intermediates and their role in advancing therapeutic breakthroughs.